Cas no 2983-74-6 (4-Methoxyphenol Cyanate Ester)

• Product Name: 4-Methoxyphenol Cyanate Ester
• CAS No: 2983-74-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00462786
• CID: 1443437
• PubChem ID: 840356
• Update Time: 2025-05-24

4-Methoxyphenol Cyanate Ester Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl cyanate
• (4-methoxyphenyl) cyanate
• 4-METHOXYPHENOL CYANATE ESTER
• DTXSID60357022
• AS-10676
• J-802143
• G78194
• CS-0363908
• AKOS006272795
• 1-cyanato-4-methoxybenzene
• 2983-74-6
• SCHEMBL2402190
• MFCD00462786
• 4-Methoxyphenol Cyanate Ester

• MDL： MFCD00462786
• Inchi： 1S/C8H7NO2/c1-10-7-2-4-8(5-3-7)11-6-9/h2-5H,1H3
• InChI Key： RFXSQXFVJCZAMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)OC#N

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Methoxyphenol Cyanate Ester

4-Methoxyphenol Cyanate Ester: A Comprehensive Overview

The compound with CAS No. 2983-74-6, commonly referred to as 4-Methoxyphenol Cyanate Ester, is a versatile and intriguing molecule that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and properties, plays a pivotal role in the development of advanced materials and technologies. In this article, we delve into the chemical structure, synthesis methods, applications, and latest research findings related to 4-Methoxyphenol Cyanate Ester.

4-Methoxyphenol Cyanate Ester is an organic compound with the molecular formula C₈H₇NO₃. Its structure consists of a phenolic group substituted with a methoxy group at the para position and a cyanate ester functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it highly suitable for applications in polymer chemistry, electronics, and materials science.

The synthesis of 4-Methoxyphenol Cyanate Ester typically involves multi-step reactions, often starting from the corresponding phenol derivative. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of transition metal catalysts to enhance the reaction yield and selectivity during the cyanation process. These innovations not only improve the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 4-Methoxyphenol Cyanate Ester is in the formulation of advanced polymer materials. The cyanate ester functional group is highly reactive, making it an ideal precursor for thermosetting polymers. These polymers exhibit excellent thermal stability, high glass transition temperatures, and outstanding mechanical properties, rendering them suitable for use in high-performance composites and electronic packaging materials. Recent studies have demonstrated that incorporating 4-Methoxyphenol Cyanate Ester into polymer matrices can significantly enhance their dielectric properties, making them promising candidates for next-generation electronic devices.

In addition to its role in polymer chemistry, 4-Methoxyphenol Cyanate Ester has also found applications in biochemistry and pharmacology. The methoxy group present in its structure contributes to its lipophilicity, which can be advantageous in drug delivery systems. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. Furthermore, its ability to undergo various types of cross-linking reactions makes it a valuable component in bio-inspired materials and tissue engineering scaffolds.

The latest research on 4-Methoxyphenol Cyanate Ester has focused on expanding its application scope while improving its synthesis efficiency. For example, scientists have investigated the use of microwave-assisted synthesis to accelerate reaction kinetics and reduce energy consumption. Additionally, efforts have been made to explore its compatibility with other monomers and additives to create hybrid materials with tailored properties. These advancements underscore the compound's versatility and its potential to address emerging challenges in material science.

In conclusion, 4-Methoxyphenol Cyanate Ester (CAS No. 2983-74-6) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure, coupled with recent innovations in synthesis and application techniques, positions it as a key player in the development of advanced materials and technologies. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.